Cas no 405271-31-0 (2-(2-chlorophenyl)thiochromen-4-one)

2-(2-chlorophenyl)thiochromen-4-one structure
405271-31-0 structure
Product Name:2-(2-chlorophenyl)thiochromen-4-one
CAS No:405271-31-0
MF:C15H9ClOS
MW:272.749361753464
CID:2826385
PubChem ID:71362090
Update Time:2025-04-21

2-(2-chlorophenyl)thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

    • DTXCID80736471
    • DTXSID40785728
    • 405271-31-0
    • 2-(2-Chlorophenyl)-4H-1-benzothiopyran-4-one
    • 2-(2-chlorophenyl)thiochromen-4-one
    • Inchi: 1S/C15H9ClOS/c16-12-7-3-1-5-10(12)15-9-13(17)11-6-2-4-8-14(11)18-15/h1-9H
    • InChI Key: USXRXWPMADLZAF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=CC(C2C=CC=CC=2S1)=O

Computed Properties

  • Exact Mass: 272.0062638g/mol
  • Monoisotopic Mass: 272.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 42.4Ų
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